3-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-4-ethylbenzoic acid

• IUPAC Name: 3-[[3-(2,2-dimethylpropanoylamino)phenyl]sulfamoyl]-4-ethylbenzoic acid
• InChI: InChI=1S/C20H24N2O5S/c1-5-13-9-10-14(18(23)24)11-17(13)28(26,27)22-16-8-6-7-15(12-16)21-19(25)20(2,3)4/h6-12,22H,5H2,1-4H3,(H,21,25)(H,23,24)
• InChI Key: QGKLERSDRFVBMU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)C(=O)O)S(=O)(=O)NC2=CC=CC(=C2)NC(=O)C(C)(C)C
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

3-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-4-ethylbenzoic acid, also known as DPEBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-4-ethylbenzoic acid is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in cancer cell growth and bacterial cell wall synthesis.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity in animal studies, indicating its potential as a safe drug candidate. It has also been found to have anti-inflammatory effects, which could be beneficial in treating certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-4-ethylbenzoic acid in lab experiments is its low toxicity, which allows for higher concentrations to be used without harming cells. However, this compound is not water-soluble, which can make it difficult to work with in certain experiments.

Future Directions

Future research on 3-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-4-ethylbenzoic acid could focus on its potential as a drug candidate for cancer treatment or as an antimicrobial agent. Studies could also investigate its anti-inflammatory effects and potential use in treating inflammatory diseases. Further research could also explore ways to improve the solubility of this compound to make it more practical for use in lab experiments.

Synthesis Methods

The synthesis of 3-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-4-ethylbenzoic acid involves the reaction of 3-amino-4-ethylbenzoic acid with 3-(2,2-dimethylpropanoylamino)benzenesulfonyl chloride in the presence of a base. The reaction yields this compound as a white solid with a melting point of 238-240°C.

Scientific Research Applications

3-[[3-(2,2-Dimethylpropanoylamino)phenyl]sulfamoyl]-4-ethylbenzoic acid has been studied for its potential use in cancer treatment. It has been found to inhibit the growth of certain cancer cells, including breast cancer and lung cancer cells. This compound has also been studied for its antimicrobial properties, showing activity against both gram-positive and gram-negative bacteria.